N-({[2,3'-bifuran]-5-yl}methyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-[[5-(furan-3-yl)furan-2-yl]methyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C18H17NO4/c1-13-4-2-3-5-16(13)22-12-18(20)19-10-15-6-7-17(23-15)14-8-9-21-11-14/h2-9,11H,10,12H2,1H3,(H,19,20)
• InChI Key: GBBUCWHAYIUBGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2=CC=C(O2)C3=COC=C3
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

N-({[2,3'-bifuran]-5-yl}methyl)-2-(2-methylphenoxy)acetamide, also known as BFA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFA is a small molecule that can be synthesized in the laboratory using various methods.

Scientific Research Applications

Chemoselective Acetylation

The study by Magadum and Yadav (2018) explores chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, highlighting the process's optimization, mechanism, and kinetics. This process is vital for synthesizing intermediates in antimalarial drugs, using Novozym 435 as a catalyst and investigating the effect of various acyl donors. This research indicates the significance of such chemical processes in synthesizing biologically active compounds, which could be related to the applications of N-({[2,3'-bifuran]-5-yl}methyl)-2-(2-methylphenoxy)acetamide in drug development (Magadum & Yadav, 2018).

Antimalarial Activity

Werbel et al. (1986) synthesized a series of compounds for antimalarial activity evaluation, demonstrating the importance of structure-activity relationships in developing antimalarial agents. This study's methodologies and findings could provide a framework for researching the applications of similar compounds, including N-({[2,3'-bifuran]-5-yl}methyl)-2-(2-methylphenoxy)acetamide, in treating malaria (Werbel et al., 1986).

Optical Properties and Indicators

The research by Wannalerse et al. (2022) on orcinolic derivatives for OH− indicators demonstrates the use of chemical compounds in detecting ions or molecules. Such studies suggest potential applications of N-({[2,3'-bifuran]-5-yl}methyl)-2-(2-methylphenoxy)acetamide in developing sensors or indicators based on its structural and functional properties (Wannalerse et al., 2022).

Pharmacological Evaluation

Panchal, Rajput, and Patel (2020) discuss the design, synthesis, and pharmacological evaluation of 1,3,4-oxadiazole derivatives as inhibitors targeting specific proteins involved in lung cancer. This research highlights the importance of synthesizing and evaluating new compounds for their potential therapeutic effects against cancer, which could be relevant for exploring the therapeutic applications of N-({[2,3'-bifuran]-5-yl}methyl)-2-(2-methylphenoxy)acetamide (Panchal, Rajput, & Patel, 2020).

Antioxidant Activity

Chkirate et al. (2019) synthesized and characterized pyrazole-acetamide derivatives, exploring their antioxidant activity through various assays. The study emphasizes the role of such compounds in scavenging free radicals and their potential as antioxidants, which could inform the investigation of N-({[2,3'-bifuran]-5-yl}methyl)-2-(2-methylphenoxy)acetamide for similar applications (Chkirate et al., 2019).